Cas no 91281-32-2 (N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide)

N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide is a synthetic organic compound featuring a hydroxyphenylthioethyl backbone linked to an acetamide group. Its structure combines phenolic and thioether functionalities, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. The hydroxyl group enhances solubility in polar solvents, while the thioether linkage provides stability and reactivity for further functionalization. This compound is particularly useful in the development of bioactive molecules, including potential antioxidants and enzyme inhibitors, due to its electron-rich aromatic system and sulfur-containing moiety. Its well-defined chemical properties ensure consistent performance in research and industrial applications, supporting precise synthetic modifications.
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide structure
91281-32-2 structure
Product Name:N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide
CAS No:91281-32-2
MF:C10H13NO2S
MW:211.28072142601
MDL:MFCD07779474
CID:61493
Update Time:2025-10-28

N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-4-S-cysteaminylphenol
    • N-[2-(4-hydroxyphenyl)sulfanylethyl]acetamide
    • N-Ac-4-Scap
    • n-{2-[(4-hydroxyphenyl)sulfanyl]ethyl}acetamide
    • N-(2-[(4-hydroxyphenyl)sulfanyl]ethyl)acetamide
    • Acetamide, N-[2-[(4-hydroxyphenyl)thio]ethyl]-
    • Acetamide, N-(2-((4-hydroxyphenyl)thio)ethyl)-
    • N-AC-4-S-CAP
    • FDPFDQAWKAWHMY-UHFFFAOYSA-N
    • 7452AH
    • N-(2-(4-hydroxyphenylthio)ethyl)acetamide
    • 281A322
    • N-[2-[(4-Hydroxyphenyl)thio]ethyl]acetamide (ACI)
    • N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide
    • MDL： MFCD07779474
    • Inchi： 1S/C10H13NO2S/c1-8(12)11-6-7-14-10-4-2-9(13)3-5-10/h2-5,13H,6-7H2,1H3,(H,11,12)
    • InChI Key： FDPFDQAWKAWHMY-UHFFFAOYSA-N
    • SMILES： O=C(C)NCCSC1C=CC(O)=CC=1

Computed Properties

  • Exact Mass: 211.06700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Topological Polar Surface Area: 74.6

Experimental Properties

  • PSA: 74.63000
  • LogP: 2.01130

N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VQ677-50mg
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide
 91281-32-2 98+%
50mg
 370.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VQ677-1g
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide
 91281-32-2 98+%
1g
 2409.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VQ677-200mg
N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide
 91281-32-2 98+%
200mg
 926.0CNY 2021-07-10
abcr
AB494441-250 mg
N-Acetyl-4-s-cysteaminylphenol; .
 91281-32-2
250MG
 €132.50 2023-04-19
abcr
AB494441-1 g
N-Acetyl-4-s-cysteaminylphenol; .
 91281-32-2
1g
 €245.80 2023-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N905983-250mg
N-Acetyl-4-S-cysteaminylphenol
 91281-32-2 95%
250mg
 1,152.00 2021-05-17
eNovation Chemicals LLC
Y1215285-5g
N-acetyl-4-S-cysteaminylphenol
 91281-32-2 95%
5g
 $910 2024-06-03
eNovation Chemicals LLC
D583265-1g
N-ACETYL-4-S-CYSTEAMINYLPHENOL
 91281-32-2 95%
1g
 $500 2024-05-24
eNovation Chemicals LLC
D583265-5g
N-ACETYL-4-S-CYSTEAMINYLPHENOL
 91281-32-2 95%
5g
 $925 2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1258244-250mg
N-acetyl-4-S-cysteaminylphenol
 91281-32-2 98%
250mg
 ￥191.00 2024-04-25

N-{2-(4-Hydroxyphenyl)sulfanylethyl}acetamide Production Method

Production Method 1

91281-32-2 91281-32-2
Reaction Conditions
Reference
Sulfur Analogues of Tyrosine in the Development of Triazene Hybrid Compounds: A New Strategy against Melanoma
Granada, Margarida; Mendes, Eduarda ; Perry, Maria Jesus ; Penetra, Maria Joao ; Gaspar, Maria Manuela; et al, ACS Medicinal Chemistry Letters, 2021, 12(11), 1669-1677

Production Method 2

91281-32-2 91281-32-2
Reaction Conditions
Reference
Synthesis and anti-melanoma activity of analogues of N-acetyl-4-S-cysteaminylphenol substituted with two methyl groups α to the nitrogen
Lant, Neil J.; McKeown, Paul; Timoney, Maire C.; Kelland, Lloyd R.; Rogers, Paul M.; et al, Anti-Cancer Drug Design, 2001, 16(1), 49-55

Production Method 3

91281-32-2 91281-32-2
Reaction Conditions
Reference
Antihypertensive activities of phenyl aminoethyl sulfides, a class of synthetic substrates for dopamine β-hydroxylase
Padgette, Stephen R.; Herman, Heath H.; Han, Jin Hee; Pollock, Stanley H.; May, Sheldon W., Journal of Medicinal Chemistry, 1984, 27(10), 1354-7

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